Littoralisone

• Molecular Formula: C25H28O11
• Molecular Weight: 504.5 g/mol
• IUPAC Name: (1S,3S,5R,6S,7S,8R,11R,12S,13S,16S,18S,19R,21R,22S)-6,7-dihydroxy-5-(hydroxymethyl)-12-(4-hydroxyphenyl)-18-methyl-2,4,9,15,20-pentaoxahexacyclo[9.8.2.113,16.03,8.013,21.019,22]docosane-10,14-dione
• InChI: InChI=1S/C25H28O11/c1-8-6-11-16-13(8)22-35-20-14(15(25(16,20)24(31)33-11)9-2-4-10(27)5-3-9)21(30)34-19-18(29)17(28)12(7-26)32-23(19)36-22/h2-5,8,11-20,22-23,26-29H,6-7H2,1H3/t8-,11-,12+,13+,14+,15+,16-,17+,18-,19+,20+,22-,23-,25-/m0/s1
• InChI Key: NJRMZLCAZRKLEM-PIEUJLPKSA-N
• Isomeric SMILES: C[C@H]1C[C@H]2[C@H]3[C@@H]1[C@H]4O[C@H]5[C@@]3([C@@H]([C@H]5C(=O)O[C@@H]6[C@H]([C@@H]([C@H](O[C@H]6O4)CO)O)O)C7=CC=C(C=C7)O)C(=O)O2
• Canonical SMILES: CC1CC2C3C1C4OC5C3(C(C5C(=O)OC6C(C(C(OC6O4)CO)O)O)C7=CC=C(C=C7)O)C(=O)O2
• synonyms: littoralisone

Description

Littoralisone is a natural product found in Verbena litoralis with data available.

Scientific Research Applications

Total Synthesis of Littoralisone

• Research Application: This study achieved the first total syntheses of littoralisone and brasoside, using organocatalytic technology. It supports the proposed biosynthetic origins of littoralisone from brasoside (Mangion & MacMillan, 2005).

Antidiabetic and Anti-Plasmodial Potential

• Research Application: A study on α-VINIFERIN, extracted from Dipterocarpus littoralis, showed potential antidiabetic and antiplasmodial activities. This suggests littoralisone's relevance in treating diabetes and malaria (Lulan, Fatmawati, Santoso & Ersam, 2020).

Neurogenesis Promotion

• Research Application: Glehnia littoralis extract has been shown to promote neurogenesis in the hippocampal dentate gyrus of adult mice, potentially related to increased expressions of brain-derived neurotrophic factor and tropomyosin-related kinase B (Park et al., 2018).

Reference Genes for Gene Expression Normalisation

• Research Application: The study on Glehnia littoralis provided a systematic analysis of candidate reference genes, facilitating future research on gene expression normalization in this species (Li, Li, Fang, Qi & Zhou, 2020).

Non-Alkaloid Constituents and Pharmacological Activities

• Research Application: Research on Hymenocallis littoralis identified thirteen non-alkaloid compounds contributing to its anti-tumor, anti-virus, and anti-inflammatory activities (Duan, Zhang, Chen, Pang & Ma, 2021).

Ethnopharmacology, Phytochemistry, and Pharmacology of Glehnia

• Research Application: A comprehensive review on Glehnia littoralis highlighted its long-term use in traditional medicine, identifying primary active compounds and confirming various therapeutic properties (Yang, Li, Zhang, Wang, Ji, Xu, Zhang, Liu, Zhang & Li, 2019).

Asymmetric Synthesis of Littoralisone

• Research Application: The study achieved the asymmetric total synthesis of littoralisone, highlighting efficient methodologies in synthesizing such complex molecules (Hou, Gu, Wang, Sun & Sun, 2018).